N-benzyl-2,5-difluorobenzamide

• IUPAC Name: N-benzyl-2,5-difluorobenzamide
• InChI: InChI=1S/C14H11F2NO/c15-11-6-7-13(16)12(8-11)14(18)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key: PNWGDMWXUZDXMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24 g/mol

Description

N-benzyl-2,5-difluorobenzamide is a chemical compound that belongs to the class of benzamides. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-benzyl-2,5-difluorobenzamide involves the inhibition of HDAC activity. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. Inhibition of HDAC activity by N-benzyl-2,5-difluorobenzamide leads to the accumulation of acetylated histones, which results in the activation of gene expression.
Biochemical and Physiological Effects:
N-benzyl-2,5-difluorobenzamide has been shown to exhibit biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune system. These effects are thought to be mediated by the inhibition of HDAC activity and the resulting changes in gene expression.

Advantages and Limitations for Lab Experiments

N-benzyl-2,5-difluorobenzamide has several advantages for lab experiments. It is a potent inhibitor of HDAC activity and has been shown to exhibit anticancer activity in vitro and in vivo. However, it also has some limitations. It is relatively insoluble in water, which can limit its use in certain experiments. Additionally, it has been shown to exhibit cytotoxicity at high concentrations, which can limit its use in certain assays.

Future Directions

There are several future directions for the study of N-benzyl-2,5-difluorobenzamide. One potential direction is the development of more potent and selective HDAC inhibitors based on the structure of N-benzyl-2,5-difluorobenzamide. Another potential direction is the study of the effects of N-benzyl-2,5-difluorobenzamide on specific genes and pathways involved in cancer and other diseases. Finally, the development of more soluble formulations of N-benzyl-2,5-difluorobenzamide could expand its use in lab experiments.

Synthesis Methods

The synthesis of N-benzyl-2,5-difluorobenzamide involves the reaction of 2,5-difluoroaniline with benzyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate benzyl carbamate, which undergoes cyclization to form the final product.

Scientific Research Applications

N-benzyl-2,5-difluorobenzamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit inhibitory effects on the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been studied for their potential applications in the treatment of cancer and other diseases.